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Compound of Interest

Compound Name: BC-11 hydrobromide

Cat. No.: B605969 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemical compounds like BC-11 hydrobromide are paramount to

ensuring laboratory safety and environmental protection. This guide provides essential

information on the safe disposal of BC-11 hydrobromide, in line with established safety

protocols.

BC-11 hydrobromide is recognized as a selective urokinase (uPA) inhibitor.[1] Due to its

chemical nature, it is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects.[2] Therefore, adherence to strict disposal procedures is critical. The primary

directive for the disposal of BC-11 hydrobromide is to entrust it to a licensed and approved

waste disposal facility.[2]

Chemical and Physical Properties of BC-11
Hydrobromide
A summary of the key quantitative data for BC-11 hydrobromide is presented below, offering a

quick reference for laboratory personnel.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b605969?utm_src=pdf-interest
https://www.benchchem.com/product/b605969?utm_src=pdf-body
https://www.benchchem.com/product/b605969?utm_src=pdf-body
https://www.benchchem.com/product/b605969?utm_src=pdf-body
https://www.scbt.com/p/bc-11-hydrobromide-443776-49-6
https://dcchemicals.com/msds/MSDS_DC34610.html
https://www.benchchem.com/product/b605969?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC34610.html
https://www.benchchem.com/product/b605969?utm_src=pdf-body
https://www.benchchem.com/product/b605969?utm_src=pdf-body
https://www.benchchem.com/product/b605969?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Weight 290.97 g/mol

Molecular Formula C₈H₁₁BN₂O₂S·HBr

CAS Number 443776-49-6

Solubility in DMSO Up to 100 mM

Solubility in Water Up to 20 mM (with gentle warming)

Storage Temperature -20°C

Data sourced from various suppliers and safety data sheets.

Hazard Identification and Safety Precautions
According to the Global Harmonized System (GHS) of Classification and Labelling of

Chemicals, BC-11 hydrobromide is classified with the following hazards:

Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[2]

Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.[2]

Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long lasting effects.

[2]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[2]

P270: Do not eat, drink or smoke when using this product.[2]

P273: Avoid release to the environment.[2]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[2]

P330: Rinse mouth.[2]
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P391: Collect spillage.[2]

P501: Dispose of contents/container to an approved waste disposal plant.[2]

Step-by-Step Disposal Protocol for BC-11
Hydrobromide
The following protocol outlines the necessary steps for the safe handling and disposal of BC-11
hydrobromide waste in a laboratory setting, ensuring compliance with safety regulations.

Segregation of Waste:

Isolate all waste materials containing BC-11 hydrobromide, including unused product,

contaminated consumables (e.g., pipette tips, gloves, vials), and solutions.

Do not mix BC-11 hydrobromide waste with other chemical waste streams unless

compatibility has been verified.

Containerization:

Use a dedicated, properly labeled, and leak-proof container for the collection of BC-11
hydrobromide waste.

The container must be compatible with the chemical properties of the compound.

Ensure the original label on any reused container is completely defaced and the new

waste label is clearly visible and accurately filled out.

Labeling:

Clearly label the waste container as "Hazardous Waste: BC-11 hydrobromide" and

include the relevant hazard symbols (e.g., harmful, environmentally hazardous).

Indicate the approximate concentration and quantity of the waste.

Storage:
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Store the sealed waste container in a designated hazardous waste accumulation area

within the laboratory.

This area should be secure, well-ventilated, and away from drains and sources of ignition.

Arrangement for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the BC-11
hydrobromide waste.

Provide the contractor with the Safety Data Sheet (SDS) for BC-11 hydrobromide to

ensure they have all necessary information for safe handling and transport.

Documentation:

Maintain a record of the amount of BC-11 hydrobromide waste generated and the date of

its transfer to the disposal contractor.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of BC-11 hydrobromide.
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Caption: Workflow for the safe disposal of BC-11 hydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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